Cas no 57554-78-6 (5-Nitroisoquinoline-n-oxide)

5-Nitroisoquinoline-n-oxide structure
5-Nitroisoquinoline-n-oxide structure
Product Name:5-Nitroisoquinoline-n-oxide
CAS No:57554-78-6
MF:C9H6N2O3
MW:190.15554189682
CID:2189630
PubChem ID:12395395
Update Time:2025-04-21

5-Nitroisoquinoline-n-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-Nitroisoquinoline-n-oxide
    • 5-nitro-2-oxidoisoquinolin-2-ium
    • 57554-78-6
    • 5-nitroisoquinoline-2-oxide
    • DB-317775
    • SCHEMBL3939115
    • WBAQSNZRHXVIOH-UHFFFAOYSA-N
    • AKOS006279251
    • DTXSID10496197
    • 5-nitroisoquinoline 2-oxide
    • 5-Nitro-2-oxo-2lambda~5~-isoquinoline
    • Inchi: 1S/C9H6N2O3/c12-10-5-4-8-7(6-10)2-1-3-9(8)11(13)14/h1-6H
    • InChI Key: WBAQSNZRHXVIOH-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC2C(=CC=CC=2C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 190.03784206Da
  • Monoisotopic Mass: 190.03784206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.3Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd